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Compound of Interest

Compound Name: Citronellyl Acetate

CAS No.: 150-84-5

Cat. No.: B092600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Citronellyl acetate, a monoterpene ester, is a valuable compound in the fragrance, flavor,

cosmetic, and pharmaceutical industries, prized for its characteristic fresh, rosy, and fruity

aroma.[1][2] While traditionally produced through chemical synthesis involving corrosive acid

catalysts and high temperatures, enzymatic transesterification has emerged as a superior

"green" alternative. This guide provides a comprehensive overview of the transesterification of

citronellol to citronellyl acetate, focusing on the mechanistic principles and practical

application of lipase-catalyzed synthesis. Detailed, field-tested protocols for both enzymatic

and heterogeneous acid-catalyzed methods are presented, alongside a comparative analysis

of catalytic strategies and a troubleshooting guide to support process optimization.

Part 1: Reaction Fundamentals and Mechanistic
Pathways
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The synthesis of citronellyl acetate from citronellol is achieved via transesterification, a

process where the alkoxy group of an ester is exchanged with the alcohol group of citronellol.

This reaction avoids the production of water, which can inhibit the reaction equilibrium often

seen in direct esterification.[1]

Reaction Scheme: Citronellol + Acyl Donor (e.g., Vinyl Acetate) ⇌ Citronellyl Acetate +

Byproduct (e.g., Vinyl Alcohol)

The Lipase-Catalyzed "Ping-Pong Bi-Bi" Mechanism
Enzymatic synthesis using lipases, such as the widely used immobilized Candida antarctica

lipase B (Novozym 435), offers high selectivity, mild reaction conditions, and a reduced

environmental footprint.[3][4][5][6] The reaction follows a Ping-Pong Bi-Bi mechanism, which

can be inhibited by the product, citronellyl acetate.[3][7][8]

The mechanism involves two main stages:

Acylation: The lipase's active site, featuring a catalytic triad (Ser-His-Asp), attacks the acyl

donor (e.g., vinyl acetate). The serine residue becomes acylated, forming a covalent acyl-

enzyme intermediate and releasing the first product (vinyl alcohol).[9][10]

Deacylation: Citronellol then enters the active site and attacks the acyl-enzyme intermediate.

This step releases the final product, citronellyl acetate, and regenerates the free enzyme,

ready for another catalytic cycle.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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